Cas no 28978-03-2 (4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-)

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- structure

28978-03-2 structure

Product Name:4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-

CAS No:28978-03-2

Molecular Formula:C₂₃H₂₆O₁₁

Molecular Weight:478.44594

CID:272831

PubChem ID:91884749

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-
- Persicoside
- 2-Methyl-4-propylpyridine
- 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-me...
- 4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(S)-
- Persicogenin 5-b-D-glucopyranoside
- Persicogenin-5-b-D-glucoside
- Persicogenin-5-b-glucoside
- Persiconin
- Persicoside (8CI)
- [ "" ]
- HY-N3091
- (2S)-5-(beta-D-Glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
- AKOS032948912
- DTXSID801111030
- FS-9439
- 28978-03-2
- (2S)-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
- CS-0023201
- starbld0000806
- (2S)-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-2,3-dihydro-1-benzopyran-4-one
- (2S)-5-(I(2)-D-Glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
- +Expand
- InChIKey： NKYUUWHIEOUGKB-MBTNQKKPSA-N
- Inchi： InChI=1S/C23H26O11/c1-30-11-6-16-19(13(26)8-15(32-16)10-3-4-14(31-2)12(25)5-10)17(7-11)33-23-22(29)21(28)20(27)18(9-24)34-23/h3-7,15,18,20-25,27-29H,8-9H2,1-2H3/t15-,18+,20+,21-,22+,23+/m0/s1
- SMILES： COC1C=CC([C@@H]2CC(=O)C3C(O[C@@H]4O[C@H](CO)[C@@H](O)[C@H](O)[C@H]4O)=CC(=CC=3O2)OC)=CC=1O

Computed Properties

Exact Mass: 478.14751164g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 6
Monoisotopic Mass: 478.14751164g/mol
Heavy Atom Count: 34
Complexity: 692
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.3
Topological Polar Surface Area: 164Å²

Experimental Properties

Boiling Point: 787.7±60.0 °C at 760 mmHg
Vapor Pressure: 0.0±2.9 mmHg at 25°C
Flash Point: 272.3±26.4 °C
Color/Form: Powder
Density: 1.5±0.1 g/cm3

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF65898-5mg	Persicoside	28978-03-2	98.0%	5mg	$719.00	2024-04-20
Ambeed	A1274698-5mg	Persicoside	28978-03-2	98%	5mg	$364.0	2024-07-19
TargetMol Chemicals	TN4754-5 mg	Persicoside	28978-03-2	98%	5mg	￥ 4,040
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P79430-5mg	2-Methyl-4-propylpyridine	28978-03-2		5mg	¥5120.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4754-1 mg	Persicoside	28978-03-2		1mg	￥2595.00	2022-04-26

4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)- Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

Audited Supplier

(CAS:28978-03-2)

MR./MRS.:ZHANG SHUO

Phone:13122891558

Email:hepeng20160718@foxmail.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:28978-03-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

28978-03-2 (4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:28978-03-2)4H-1-Benzopyran-4-one,5-(b-D-glucopyranosyloxy)-2,3-dihydro-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-,(2S)-

Purity:99%

Quantity:5mg

Price($):328

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:28978-03-2)Persicoside

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

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